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Compound of Interest

Compound Name: 1-Phenoxy-2-propanol

Cat. No.: B1148550

Essential Safety and Handling Guide for 1-Phenoxy-
2-propanol

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Phenoxy-2-propanol. Following
these procedures is critical for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Phenoxy-2-propanol is classified as a substance that causes serious eye irritation.[1] While
generally considered to have low toxicity, appropriate PPE is mandatory to minimize exposure
and ensure personal safety.

Summary of Required Personal Protective Equipment
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PPE Type

Specifications

Rationale

Eye and Face Protection

Tightly fitting safety goggles or
safety glasses with side-
shields conforming to EN166
(EU) or NIOSH (US)
standards.[2][3] A face shield
may be required in situations

with a higher risk of splashing.
[4]

To prevent eye contact which

can cause serious irritation.[1]

Skin Protection

Chemical-impermeable gloves
(e.g., butyl-rubber).[2][3]
Impervious clothing, and in
some cases, fire/flame
resistant clothing should be

worn to minimize skin contact.

[2]

To avoid direct skin contact

with the chemical.[2]

Respiratory Protection

A full-face respirator or a vapor
respirator is necessary if
exposure limits are exceeded,
if irritation is experienced, or
when vapors/aerosols are
generated.[2][4] An N95 or
P100 respirator may be
appropriate for protection

against vapors or dust.

To prevent inhalation of vapors

or mists.[3]

Note: Occupational exposure limits for 1-Phenoxy-2-propanol are not established in the

provided safety data sheets.[2]

Operational and Handling Plan

1. Engineering Controls and Ventilation:

e Work in a well-ventilated area to minimize inhalation exposure.
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» Use a local exhaust ventilation system if vapors or aerosols are likely to be generated.[4]
e Ensure that safety showers and eyewash stations are readily accessible.[4]

2. Safe Handling Practices:

e Avoid contact with skin and eyes.[2][3]

e Do not breathe vapors or mist.

e Wash hands thoroughly after handling, especially before eating, drinking, or smoking.

e Use non-sparking tools to prevent fire hazards.[2]

e Ground and bond containers when transferring material to prevent electrostatic discharge.[2]
3. Storage:

e Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.
o Keep containers tightly closed.[4]

o Store in appropriate containers such as carbon steel, stainless steel, or phenolic-lined steel
drums.[1][2][5]

» Avoid storing with incompatible materials like strong acids, strong bases, and strong
oxidizing agents.[2] Do not store in aluminum, copper, galvanized iron, or galvanized steel
containers.[1][2][5]

Emergency Procedures
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Emergency Situation

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids. Remove contact lenses if present and
easy to do.[2] Seek medical attention if irritation

persists.

Skin Contact

Remove contaminated clothing. Wash the
affected area with soap and water for at least 15
minutes. If irritation occurs, seek medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water
and drink water or milk to dilute the substance.

Seek immediate medical attention.

Inhalation

Move the victim to fresh air and keep them at
rest in a comfortable breathing position.[4] If the
person is not breathing, begin artificial
respiration.[2] Seek medical attention if you feel

unwell.[4]

Fire

Use water spray, foam, dry chemical, or carbon
dioxide extinguishers.[3] Do not use a direct
water stream as it may spread the fire.[2]
Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
clothing.

Accidental Release

Evacuate the area and ensure adequate
ventilation. Wear appropriate personal
protective equipment. Contain the spill with an
inert absorbent material (e.g., sand, earth) and
collect it into a suitable, labeled container for
disposal.[3] Prevent the spill from entering

drains or waterways.

Disposal Plan
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Dispose of 1-Phenoxy-2-propanol and its containers in accordance with local, regional, and
national hazardous waste regulations. Do not mix with other waste. Uncleaned containers
should be treated as the product itself. The preferred course of action is to use an alternative

chemical with lower inherent risks or to recycle any unused material.[5]

Workflow for Handling 1-Phenoxy-2-propanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

